Cas no 2138225-83-7 (2-(5-Fluoro-2-methylphenyl)butanedioic acid)

• Product Name: 2-(5-Fluoro-2-methylphenyl)butanedioic acid
• CAS No: 2138225-83-7
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 5810153
• PubChem ID: 152686772
• Update Time: 2025-05-28

2-(5-Fluoro-2-methylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)butanedioic acid
• EN300-704804
• 2138225-83-7
• 2-(5-Fluoro-2-methylphenyl)butanedioic acid

• Inchi： 1S/C11H11FO4/c1-6-2-3-7(12)4-8(6)9(11(15)16)5-10(13)14/h2-4,9H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： ZOSNVOPLESBNMY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(5-Fluoro-2-methylphenyl)butanedioic acid

Research Brief on 2-(5-Fluoro-2-methylphenyl)butanedioic acid (CAS: 2138225-83-7): Recent Advances and Applications

2-(5-Fluoro-2-methylphenyl)butanedioic acid (CAS: 2138225-83-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in pharmaceutical research.

The compound's molecular structure, characterized by a fluorinated phenyl ring and a butanedioic acid moiety, confers unique physicochemical properties that make it a promising candidate for further investigation. Recent publications have explored its role as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study demonstrated its utility in the development of selective COX-2 inhibitors, which could offer improved safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its applications in anti-inflammatory drug development, 2-(5-Fluoro-2-methylphenyl)butanedioic acid has shown potential in oncology research. Preliminary in vitro studies have indicated that derivatives of this compound exhibit moderate cytotoxic activity against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating the mechanism of action underlying these effects, with a focus on the compound's ability to modulate cellular signaling pathways involved in apoptosis and cell cycle regulation.

The synthesis and characterization of 2-(5-Fluoro-2-methylphenyl)butanedioic acid have been refined in recent years, with several research groups reporting improved yields and purity levels. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and to facilitate its use in high-throughput screening assays. These methodological advancements have significantly contributed to the compound's growing prominence in drug discovery pipelines.

Looking ahead, the potential applications of 2-(5-Fluoro-2-methylphenyl)butanedioic acid appear promising but warrant further investigation. Current research efforts are focused on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models. As the understanding of its biological activities continues to evolve, this compound may emerge as a valuable tool in the development of next-generation pharmaceuticals targeting inflammation and cancer.